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Compound of Interest

Compound Name: Carbonic anhydrase inhibitor 16

Cat. No.: B8804018 Get Quote

Disclaimer: The compound "Carbonic Anhydrase Inhibitor 16" is a placeholder for a potent,

research-grade carbonic anhydrase inhibitor. The following guidelines are based on best

practices for handling hazardous chemical compounds and must be supplemented with a

thorough review of the specific Safety Data Sheet (SDS) provided by the manufacturer for the

exact inhibitor being used. The SDS is the primary source of information for safe handling,

personal protective equipment (PPE), and emergency procedures.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to support researchers, scientists, and drug development professionals in

maintaining a safe laboratory environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Before handling any potent chemical, a comprehensive risk assessment is mandatory. The

primary hazards associated with potent powdered compounds include inhalation of airborne

particles and dermal exposure. The following table outlines the recommended PPE for various

laboratory activities involving Carbonic Anhydrase Inhibitor 16.
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Activity Recommended PPE Rationale

Receiving and Unpacking
• Nitrile Gloves• Lab Coat•

Safety Glasses

To protect against potential

external contamination of the

container.

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Gown• Safety

Goggles or Face Shield• N95

or Higher-Rated Respirator

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection and

double gloving are essential to

prevent exposure.[1] This

activity must be performed in a

ventilated enclosure.[2]

Solution Preparation and

Handling

• Nitrile Gloves• Lab Coat•

Safety Goggles

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Primary protection is offered by

engineering controls (e.g.,

fume hood).[1]

Waste Disposal
• Nitrile Gloves• Lab Coat•

Safety Goggles

To protect against accidental

splashes or contact with

contaminated materials during

the disposal process.

Always inspect PPE for integrity before use and dispose of single-use items properly after

handling the compound.[1]

II. Quantitative Safety Data
The following data is representative of a potent carbonic anhydrase inhibitor (Methazolamide)

and should be used for risk assessment and planning purposes. Refer to the specific SDS for

the exact values of the compound in use.
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Property Value Citation

Physical State
Solid (White to yellow-white

crystalline powder)
[1]

Molecular Formula C₅H₈N₄O₃S₂ [3]

Molecular Weight 236.3 g/mol [3]

Melting Point 205 - 206 °C [4]

Solubility
Very slightly soluble in water

(0.999 g/L)
[4]

Acute Toxicity (LD50)
Intraperitoneal (mouse): 2,420

mg/kg
[1][5]

Storage Temperature
Recommended: 2 - 8 °C in a

dry, well-ventilated place.
[5]

Occupational Exposure Limits

No specific limit values

established. Handle as a

potent compound and

minimize exposure.

[5]

III. Standard Operating Procedures (SOP)
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety

throughout the handling lifecycle of Carbonic Anhydrase Inhibitor 16.

Designated Area: All work involving the solid form of Carbonic Anhydrase Inhibitor 16 must

be conducted in a designated area, such as a chemical fume hood or a ventilated balance

enclosure, to control and contain dust.[2]

Weighing:

Use dedicated, clean spatulas and weigh boats.

Tare the analytical balance with the weigh boat before carefully transferring the powder.

Work slowly to minimize the generation of airborne dust.
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Solution Preparation:

Prepare solutions within a chemical fume hood.

Add the solvent to the vessel containing the pre-weighed compound to reduce the risk of

powder dispersal.

Ensure the container is appropriately sealed and labeled.

Decontamination:

Thoroughly clean all surfaces, glassware, and equipment that have come into contact with

the compound.

Use a suitable solvent for cleaning and collect all cleaning materials as hazardous waste.

Immediate and correct action is critical in an emergency.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[6] Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[7] Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Small Spill (in a fume hood):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Carefully collect the absorbent material into a sealed, labeled container for hazardous

waste disposal.
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Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous

waste.

Large Spill (outside of a fume hood):

Evacuate the immediate area and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Prevent entry into the contaminated area until cleared by EHS personnel.

IV. Disposal Plan
The disposal of potent compounds and all associated contaminated materials must be handled

as hazardous waste to prevent environmental contamination and exposure.

Waste Segregation:

Grossly Contaminated Waste: Unused compound, heavily contaminated spatulas, and

weigh boats should be collected in a sealed, clearly labeled hazardous waste container.

Contaminated Labware: Vials, pipette tips, and other disposable labware should be

collected in a designated puncture-resistant container.

Contaminated PPE: Used gloves, gowns, and respirator cartridges should be placed in a

sealed bag and disposed of as hazardous chemical waste.

Container Labeling: All waste containers must be labeled with "Hazardous Waste" and the

full chemical name.

Storage: Store sealed hazardous waste containers in a designated, secure Satellite

Accumulation Area (SAA) until collection.

Collection and Disposal: Arrange for pickup and disposal by a certified hazardous waste

contractor, following all institutional and local regulations. Never dispose of this compound

down the drain or in the regular trash.

V. Visual Workflow Diagrams
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The following diagrams illustrate the key operational workflows for handling and disposing of

Carbonic Anhydrase Inhibitor 16.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Carbonic Anhydrase Inhibitor 16.
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Caption: Waste disposal plan for Carbonic Anhydrase Inhibitor 16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8804018?utm_src=pdf-body-img
https://www.benchchem.com/product/b8804018?utm_src=pdf-body
https://www.benchchem.com/product/b8804018?utm_src=pdf-body-img
https://www.benchchem.com/product/b8804018?utm_src=pdf-body
https://www.benchchem.com/product/b8804018?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-235615.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Methazolamide - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Methazolamide | C5H8N4O3S2 | CID 4100 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. aapharma.ca [aapharma.ca]

5. spectrumchemical.com [spectrumchemical.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. Methazolamide - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Logistical Protocol for Handling
Carbonic Anhydrase Inhibitor 16]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8804018#personal-protective-equipment-for-
handling-carbonic-anhydrase-inhibitor-16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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